4-Bromo-2-(ethylthio)benzenamine
Description
4-Bromo-2-(ethylthio)benzenamine, also known as 4-Bromo-2-(ethylsulfanyl)aniline or BETBA, is an organic compound with the chemical formula C8H10BrNS. It is a crystalline solid with a pale yellow color and is primarily used in scientific research applications. BETBA is an important intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
Synthesis and Antibacterial Activity
A study explored the synthesis of substituted triazole fused with benzothiazoles, utilizing 4-bromo-2-(ethylthio)benzenamine derivatives for their potential antibacterial activity. This research highlights the compound's role in creating new chemicals with possible applications in combating bacterial infections (Bhagat, 2017).
Structural and Spectral Analyses
In another study, the structural and spectral properties of 4-bromo-2-(ethylthio)benzenamine and its hydrobromide salt were analyzed, showcasing the compound's relevance in the field of chemical crystallography and its potential use in designing materials with specific optical or electronic properties (Demoin et al., 2012).
Solvent Effect on Radical Addition Reactions
Research on the solvent effect on radical addition reactions using 4-bromo-2-(ethylthio)benzenamine derivatives revealed insights into the compound's reactivity and the influence of solvent polarity on its chemical transformations. This study is significant for understanding and optimizing chemical reactions involving this compound (Yorimitsu et al., 2001).
Electrochemical Polymerization
A study on the electrochemical polymerization of a monomer derived from 4-bromo-2-(ethylthio)benzenamine demonstrated the compound's potential in creating soluble conducting polymers. This research opens avenues for the development of new materials with applications in electronics and optoelectronics (Yildiz et al., 2008).
Antimicrobial and Cytotoxicity Studies
Copper complexes of N-imine pendant derivatives of 4-bromo-2-(ethylthio)benzenamine were synthesized and evaluated for their antimicrobial activity and cytotoxicity. This study provides valuable data on the bioactive potential of compounds based on 4-bromo-2-(ethylthio)benzenamine, indicating their possible use in developing new antimicrobial agents (Cross et al., 2017).
properties
IUPAC Name |
4-bromo-2-ethylsulfanylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNS/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5H,2,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWZDTCURCVUQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C=CC(=C1)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(ethylthio)benzenamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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